Cas no 1566193-65-4 (2,2-difluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol
• CAS No: 1566193-65-4
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 5932829
• PubChem ID: 104632724
• Update Time: 2025-05-24

2,2-difluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol
• EN300-1933295
• 1566193-65-4

• Inchi： 1S/C11H12F2O2/c1-6-4-8-5-7(10(14)11(12)13)2-3-9(8)15-6/h2-3,5-6,10-11,14H,4H2,1H3
• InChI Key： XIGCKONIVTXLCY-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC2=C(C=1)CC(C)O2)O)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 2,2-difluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol

Introduction to 2,2-difluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol (CAS No. 1566193-65-4)

2,2-difluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1566193-65-4, represents a novel structural motif that combines fluorine substitution with a benzofuran scaffold, making it a promising candidate for further exploration in drug discovery and development. The unique combination of these structural features not only contributes to its distinct chemical properties but also opens up possibilities for its application in various therapeutic areas.

The molecular structure of 2,2-difluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol encompasses a fluorinated ethyl group linked to a benzofuran ring system. The presence of fluorine atoms at the 2-position of the ethyl chain introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Additionally, the benzofuran moiety is known for its biological relevance and has been widely explored in the design of bioactive compounds. The 5-position methyl group further enhances the structural complexity and potential for functionalization, allowing for diverse chemical modifications.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic properties such as metabolic stability, lipophilicity, and binding affinity. The incorporation of fluorine into drug molecules has been extensively studied and proven to enhance their therapeutic efficacy. For instance, fluorinated analogs of existing drugs have demonstrated improved pharmacological profiles in clinical trials. Given these advantages, 2,2-difluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol holds potential as a lead compound for the development of new pharmaceutical agents.

Current research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. Benzofuran derivatives are particularly noteworthy due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 2,2-difluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol, including the benzofuran scaffold and fluorine substitution, align well with these findings and suggest that it may possess similar bioactivities.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The presence of multiple functional groups allows for further chemical modification, enabling researchers to tailor its properties for specific therapeutic targets. For example, the hydroxyl group at the 1-position can be used for derivatization via esterification or etherification reactions, while the fluorine atoms provide handles for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

The synthesis of 2,2-difluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-y)ethan-l-l)-ol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps may include Friedel-Crafts alkylation to introduce the benzofuran ring system followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions to incorporate the fluorine atoms. The use of advanced synthetic techniques such as flow chemistry or microwave-assisted synthesis can enhance reaction efficiency and scalability.

From a computational chemistry perspective, understanding the electronic structure and molecular interactions of CAS No. 1566193 65 4 is crucial for predicting its biological activity. Quantum mechanical calculations can provide insights into its geometry optimization, vibrational frequencies, and electronic properties. Additionally, molecular docking studies can be employed to evaluate its binding affinity to target proteins or enzymes relevant to various diseases. These computational approaches are essential for guiding experimental design and optimizing lead compounds.

The pharmacological evaluation of CAS No 1566193 65 4 is another critical aspect that requires rigorous investigation. In vitro assays can be used to assess its activity against specific biological targets such as enzymes or receptors involved in disease pathways. Furthermore; cell-based assays can provide information on its cytotoxicity; proliferation effects; and potential immunomodulatory activities These studies will help determine whether this compound exhibits promising therapeutic effects; toxicity profiles; and pharmacokinetic properties

Given;the increasing demand for innovative drugs;the exploration;and development;of novel chemical entities like CAS No 1566193 65 4 are essential contributions to pharmaceutical research The combination;of fluorine substitution with a benzofuran scaffold offers unique opportunities for designing next-generation therapeutics that address unmet medical needs In addition;collaborative efforts between academia;and industry will be crucial in translating these findings from laboratory discoveries into clinical applications that improve patient outcomes